2-(4-Ethoxybenzoyl)-1-benzofuran-3-amine

• IUPAC Name: (3-amino-1-benzofuran-2-yl)-(4-ethoxyphenyl)methanone
• InChI: InChI=1S/C17H15NO3/c1-2-20-12-9-7-11(8-10-12)16(19)17-15(18)13-5-3-4-6-14(13)21-17/h3-10H,2,18H2,1H3
• InChI Key: ODVBNNBZVVVPHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3O2)N
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol
• CAS No.: 889997-24-4

Description

The compound “2-(4-Ethoxybenzoyl)-1-benzofuran-3-amine” is a complex organic molecule. It contains a benzofuran moiety, which is a fused aromatic ring system that is a component of many pharmaceuticals and natural products. The molecule also contains an ethoxybenzoyl group and an amine group.

Scientific Research Applications

Chemical Synthesis and Modification

2-(4-Ethoxybenzoyl)-1-benzofuran-3-amine serves as a core structure in synthesizing various compounds with potential biological activities. The compound and its derivatives, including substituted 1-benzofurans and 1-benzothiophenes, have been explored for their potential applications in different fields. For instance, the compound has been utilized in the synthesis of α-substituted 2-benzofuranmethamines and other 2-substituted benzofurans through cyclization and rearrangement reactions, indicating its versatility in chemical transformations (Wongsa et al., 2013). Similarly, it has been involved in the synthesis of benzofuran derivatives evaluated for their antimicrobial activity, highlighting its importance in developing compounds with potential therapeutic applications (Kumar & Karvekar, 2010).

Drug Synthesis and Biological Activities

The compound is integral in synthesizing various drugs and biologically active compounds. It has been used in synthesizing benzofuran and 2,3-dihydrobenzofuran scaffolds, core components in numerous biologically active natural and synthetic compounds, including approved drugs (Qin et al., 2017). Moreover, the synthesis of novel hexahydroquinoline derivatives containing the benzofuran moiety has been reported, demonstrating in vitro cytotoxic evaluation and promising inhibitory effects against human hepatocellular carcinoma cell lines (El-Deen et al., 2016).

Structural Modifications and Drug Design

This compound has been a critical component in synthesizing various derivatives with potential as biological agents. For example, derivatives like 3-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-(4-aryl)-1,3-thiazolidin-4-one have been synthesized and characterized for their antimicrobial and analgesic activity (Venkatesh et al., 2010). This highlights the compound's significance in developing new therapeutic agents with specific biological activities.